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Compound of Interest

Compound Name: Ketodarolutamide

Cat. No.: B1139456 Get Quote

Providing critical safety and logistical information for the handling and disposal of

ketodarolutamide is paramount for ensuring a safe laboratory environment and regulatory

compliance. This guide offers procedural, step-by-step instructions for researchers, scientists,

and drug development professionals.

Ketodarolutamide is the major active metabolite of darolutamide, a nonsteroidal antiandrogen.

While specific disposal guidelines for ketodarolutamide are not readily available, the Safety

Data Sheets (SDS) for the parent compound, darolutamide, indicate that it is not classified as a

hazardous chemical under the Occupational Safety and Health Administration (OSHA) Hazard

Communication Standard. However, proper disposal of all pharmaceutical waste is regulated

by federal and state agencies, primarily the Environmental Protection Agency (EPA) through

the Resource Conservation and Recovery Act (RCRA).

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste is governed by a multi-tiered regulatory system. The EPA

sets the primary guidelines, with the Drug Enforcement Administration (DEA) regulating

controlled substances.[1][2] Many states have their own, often more stringent, regulations.[1]

A key determinant in the disposal pathway is whether the pharmaceutical is classified as

"hazardous waste" under RCRA.[2][3] Pharmaceuticals can be considered hazardous if they

are specifically listed (P-listed or U-listed) or if they exhibit characteristics of ignitability,

corrosivity, reactivity, or toxicity.[4] Based on available safety data for the parent compound

darolutamide, ketodarolutamide is not expected to be a listed hazardous waste.
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Step-by-Step Disposal Procedures for
Ketodarolutamide
Given that ketodarolutamide is not classified as a RCRA hazardous waste, the following

procedures for non-hazardous pharmaceutical waste should be followed. These steps are

designed to minimize environmental impact and ensure safety.

1. Segregation of Waste:

Properly segregate ketodarolutamide waste from other waste streams at the point of

generation.

Use designated, clearly labeled, and leak-proof containers for non-hazardous

pharmaceutical waste. These containers are often blue or white.[3]

2. On-Site Management:

Do Not Dispose Down the Drain: Never dispose of ketodarolutamide down the sink or toilet.

The EPA has prohibited the sewering of hazardous waste pharmaceuticals, and it is a best

practice to avoid this for all pharmaceutical waste to prevent water contamination.[2][4]

Collection: Accumulate ketodarolutamide waste in the designated non-hazardous

pharmaceutical waste containers.

3. Final Disposal:

Engage a Licensed Waste Contractor: The most appropriate and compliant method for

disposal is to use a licensed medical or pharmaceutical waste disposal company.[2] These

contractors are equipped to handle and dispose of pharmaceutical waste in accordance with

all federal and state regulations.

Incineration: The preferred method of destruction for most pharmaceutical waste is

incineration at a permitted facility.[2] This ensures the complete destruction of the active

pharmaceutical ingredient.

Take-Back Programs: For smaller quantities, institutional or community drug take-back

programs may be an option, though these are more commonly used for household medical
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waste.[1]

4. Documentation:

Maintain accurate records of all disposed pharmaceutical waste, including the name of the

substance, quantity, and date of disposal. This is a requirement for many institutions and is a

good laboratory practice.

Summary of Key Disposal Data
Parameter Guideline Source

RCRA Hazardous Waste

Classification

Not expected to be a P- or U-

listed hazardous waste.

Inferred from Darolutamide

SDS

Recommended Disposal

Container

Blue or White Non-Hazardous

Pharmaceutical Waste

Container

[3]

Prohibited Disposal Method
Disposal down the drain

(sewering)
[2][4]

Primary Recommended

Disposal Method

Incineration via a licensed

pharmaceutical waste

contractor

[2]

Experimental Protocols for Waste Characterization
While no specific experimental protocols for the disposal of ketodarolutamide were found, the

general process for determining the hazardous nature of a chemical waste under RCRA

involves:

Review of Listed Wastes: Checking the EPA's P and U lists (40 CFR Part 261) to determine

if the chemical is explicitly listed as a hazardous waste.

Characteristic Testing: If not listed, the waste must be evaluated for the four characteristics of

hazardous waste:
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Ignitability: Tested via methods like the Pensky-Martens Closed Cup Tester (ASTM D93-

79, D93-80).

Corrosivity: Determined by measuring the pH of aqueous waste or its ability to corrode

steel.

Reactivity: Assessed based on its potential to detonate, react violently with water, or

generate toxic gases.

Toxicity: Evaluated using the Toxicity Characteristic Leaching Procedure (TCLP), which

simulates landfill leaching to determine if specific contaminants are present at levels

exceeding regulatory limits.

Ketodarolutamide Disposal Workflow
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Ketodarolutamide Disposal Decision Workflow

Start: Ketodarolutamide Waste Generated

Is it a controlled substance?

Is it a RCRA Hazardous Waste
(P- or U-listed or Characteristic)?

No

Follow DEA procedures for
controlled substance disposal

Yes

Place in designated
NON-HAZARDOUS

pharmaceutical waste container
(Blue/White)

No (Presumed for Ketodarolutamide)

Place in designated
HAZARDOUS

pharmaceutical waste container
(Black)

Yes

Arrange for pickup by a
licensed pharmaceutical waste contractor

Final Disposal:
Incineration

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Ketodarolutamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. static.cymitquimica.com [static.cymitquimica.com]

2. cleanchemlab.com [cleanchemlab.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. hillman.upmc.com [hillman.upmc.com]

To cite this document: BenchChem. [Proper Disposal of Ketodarolutamide: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139456#ketodarolutamide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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